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Compound of Interest

Compound Name:
D-Leucine ethyl ester

hydrochloride

Cat. No.: B613196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of D-Leucine ethyl
ester hydrochloride in water and common organic solvents. Due to the limited availability of

specific quantitative data in public literature, this document summarizes the available

qualitative information and presents a general experimental protocol for determining the

precise solubility in a laboratory setting.

Introduction
D-Leucine ethyl ester hydrochloride is a derivative of the essential amino acid D-leucine. It is

utilized as a building block in peptide synthesis and is of interest to researchers in drug

development and nutritional science. Understanding its solubility is critical for its effective use in

various experimental and formulation contexts. This guide aims to provide a foundational

understanding of its solubility characteristics.

Physicochemical Properties
A summary of the key physicochemical properties of D-Leucine ethyl ester hydrochloride is

presented in Table 1. These properties are essential for understanding its behavior in different

solvent systems.

Table 1: Physicochemical Properties of D-Leucine Ethyl Ester Hydrochloride
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Property Value Reference

Molecular Formula C₈H₁₇NO₂·HCl [1]

Molecular Weight 195.7 g/mol [1]

Appearance White powder [1]

Melting Point 121 - 127 °C [1]

Optical Rotation
[α]D25 = -18 ± 2º (c=1 in

EtOH)
[1]

Solubility Data
While precise quantitative solubility data for D-Leucine ethyl ester hydrochloride is not

widely published, qualitative descriptions and information on analogous compounds provide

valuable insights. Table 2 summarizes the available qualitative solubility information. It is

important to note that the L-enantiomer, L-Leucine ethyl ester hydrochloride, is reported to be

soluble in water, and it is highly probable that the D-enantiomer exhibits similar solubility.

Table 2: Qualitative Solubility of D-Leucine Ethyl Ester Hydrochloride and its L-Enantiomer

Solvent
Qualitative
Solubility

Compound Reference

Water Soluble
L-Leucine ethyl ester

hydrochloride
[2]

Various Solvents

Allows for easy

incorporation into

formulations

D-Leucine ethyl ester

hydrochloride
[1]

Ethanol
Soluble (based on

recrystallization)

L-Leucine ethyl ester

hydrochloride
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For researchers requiring precise quantitative solubility data, the following general

experimental protocol can be employed. This method is based on the principle of creating a

saturated solution and then determining the concentration of the dissolved solute.

4.1. Materials

D-Leucine ethyl ester hydrochloride

Solvent of interest (e.g., water, ethanol, methanol, DMSO)

Vials with screw caps

Analytical balance

Magnetic stirrer and stir bars or a shaker bath

Temperature-controlled environment (e.g., incubator, water bath)

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument (e.g., UV-Vis spectrophotometer, gravimetric analysis equipment)

4.2. Procedure

Preparation of Supersaturated Solutions: Add an excess amount of D-Leucine ethyl ester
hydrochloride to a known volume of the solvent in a sealed vial. The excess solid should be

clearly visible.

Equilibration: Place the vials in a temperature-controlled shaker or on a magnetic stirrer at a

constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to ensure

equilibrium is reached. The solution should be continuously agitated.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

constant temperature to let the excess solid settle. Alternatively, centrifuge the vials to pellet

the undissolved solid.
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Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe.

Filtration: Immediately filter the aliquot through a syringe filter into a clean, pre-weighed vial

to remove any remaining suspended particles.

Quantification: Determine the concentration of D-Leucine ethyl ester hydrochloride in the

filtered solution using a validated analytical method.

HPLC Method: Dilute the filtered solution with a suitable mobile phase and analyze using

an HPLC system with a suitable detector (e.g., UV or ELSD). A calibration curve prepared

with known concentrations of the compound should be used for quantification.

Gravimetric Method: Accurately weigh the filtered solution, then evaporate the solvent

under controlled conditions (e.g., in a vacuum oven) until a constant weight of the dried

solute is achieved. The solubility can then be calculated.

Data Reporting: Express the solubility in appropriate units, such as mg/mL or g/100mL.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

solubility.
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Caption: Experimental workflow for determining the solubility of a compound.
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Conclusion
While quantitative solubility data for D-Leucine ethyl ester hydrochloride is not readily

available in the public domain, qualitative information suggests its solubility in water and some

organic solvents. For applications requiring precise solubility values, the experimental protocol

outlined in this guide provides a robust framework for their determination. Researchers are

encouraged to perform their own solubility studies to obtain data specific to their experimental

conditions and solvent systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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